Cas no 175276-47-8 (4-Bromo-2,5-dimethylpyrrole-3-carboxylic acid)

• Product Name: 4-Bromo-2,5-dimethylpyrrole-3-carboxylic acid
• CAS No: 175276-47-8
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 111942
• PubChem ID: 53426633
• Update Time: 2025-04-18

4-Bromo-2,5-dimethylpyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-dimethylpyrrole-3-carboxylic acid
• 1H-Pyrrole-3-carboxylicacid, 4-bromo-2,5-dimethyl-
• 4-bromo-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• DTXSID20699293
• 175276-47-8
• SCHEMBL5369931

• Inchi： 1S/C7H8BrNO2/c1-3-5(7(10)11)6(8)4(2)9-3/h9H,1-2H3,(H,10,11)
• InChI Key： JTKSXNVVECCXTL-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=C(C)NC=1C

Computed Properties

• Exact Mass: 216.97384
• Monoisotopic Mass: 216.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1A^2

Experimental Properties

• PSA: 53.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids 1-carboxy-2-haloaromatic compounds